BE“GHE Foundational & Exploratory

Check Availability & Pricing

Dimethyl 2-aminoisophthalate CAS 57053-02-8
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyl 2-aminoisophthalate

Cat. No.: B181068

An In-depth Technical Guide to Dimethyl 2-aminoisophthalate (CAS 57053-02-8)

This technical guide provides a comprehensive overview of the core properties, synthesis,
reactivity, and safety information for Dimethyl 2-aminoisophthalate, intended for researchers,
scientists, and professionals in drug development.

Physicochemical and Spectroscopic Properties

Dimethyl 2-aminoisophthalate is a chemical compound with the CAS registry number 57053-
02-8.[1][2] It is also known by synonyms such as dimethyl 2-aminobenzene-1,3-dicarboxylate
and 1,3-dimethyl 2-aminobenzene-1,3-dicarboxylate.[2][3]

Table 1: Physicochemical Properties of Dimethyl 2-aminoisophthalate
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Property Value Source
CAS Number 57053-02-8 [11[2]
Molecular Formula C10H11NO4 [11[2][3]
Molecular Weight 209.20 g/mol [2][3]
Melting Point 102-103 °C [1]
Boiling Point 309.3 £ 22.0 °C (Predicted) [1]
Density 1.248 + 0.06 g/cm? (Predicted) [1]
Appearance White to Light yellow powder to

crystal
Purity >95% [3][4]
Solubility Not available [3]
LogP 1.42320 [1]
Topological Polar Surface Area  78.6 A2 [2]

Spectroscopic data, including 1H NMR, 13C NMR, IR, and Mass Spectrometry, are available

for Dimethyl 2-aminoisophthalate and can be accessed through chemical databases such as
ChemicalBook and Benchchem.[5][6][7]

Synthesis and Reactivity

Synthesis

A common method for the preparation of Dimethyl 2-aminoisophthalate involves the

esterification of 2-aminoisophthalic acid.[8]

Experimental Protocol: Preparation of Dimethyl 2-aminoisophthalate[3]

e To a solution of 2-amino-3-(methoxycarbonyl)benzoic acid (2.0 g, 10.25 mmol) in anhydrous

tetrahydrofuran (9 mL) and methanol (6 mL), slowly add trimethylsilyldiazomethane (9.12
mL, 18.24 mmol) (2M in ether).
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e Stir the resulting mixture overnight at room temperature.
» Concentrate the reaction mixture under reduced pressure.

o Purify the crude product by flash chromatography (1-6% methanol/CH2Clz) to obtain
Dimethyl 2-aminoisophthalate.

Synthesis Workflow

Trimethylsilyldiazomethane

2-amino-3-(methoxycarbonyl)benzoic acid (in THE/Methanol)

Stir overnight at room temperature

Concentration

:

Flash Chromatography

Dimethyl 2-aminoisophthalate

Click to download full resolution via product page

A simplified workflow for the synthesis of Dimethyl 2-aminoisophthalate.

Reactivity

The chemical behavior of Dimethyl 2-aminoisophthalate is largely dictated by the nucleophilic
amino group on the benzene ring, which allows for a variety of substitution and cyclization
reactions.[9]
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¢ N-Alkylation and N-Acylation: The amino group can be readily alkylated or acylated. N-
alkylation can be achieved using alkyl halides or, more industrially, alcohols.[9] For example,
N-methylation can be performed with agents like dimethyl sulfate.

+ Diazotization: As a primary aromatic amine, it can undergo diazotization to form a versatile
diazonium salt, which can then be used in a range of subsequent functionalization reactions.

[°]

Reactivity Pathways
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Key reaction pathways for Dimethyl 2-aminoisophthalate.

Applications

The primary application of Dimethyl 2-aminoisophthalate is as an intermediate in
pharmaceutical and chemical synthesis.[8] For instance, it is a precursor in the preparation of
2-(methylsulfonylamino) isophthalic acid dimethyl ester.[8]

Biological Activity
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There is limited publicly available information specifically detailing the biological activities or
signaling pathway interactions of Dimethyl 2-aminoisophthalate. Research has been
conducted on related structures, such as 2-aminothiazole sulfonamide derivatives, which have
shown potential antioxidant activities.[10] However, direct biological data for the title compound
is not readily found in the searched literature.

Safety and Handling

Dimethyl 2-aminoisophthalate is classified as an irritant. It is important to handle this
compound with appropriate safety precautions in a well-ventilated area.

Table 2: Hazard and Precautionary Information
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Category Information Source

H315: Causes skin

irritation.H319: Causes serious
Hazard Statements o [3]

eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P264: Wash skin thoroughly

. after handling.P271: Use only

Precautionary Statements ) ) [3]

outdoors or in a well-ventilated
area.P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

Immediately flush skin with
running water for at least 15

First Aid: Skin Contact minutes while removing [3]
contaminated clothing and

shoes. Obtain medical aid.

Immediately flush open eyes
] ) with running water for at least
First Aid: Eye Contact ] ) ) [3]
15 minutes. Obtain medical

aid.

Move person to fresh air. If not
breathing, give artificial

First Aid: Inhalation respiration. If breathing is [3]
difficult, give oxygen. Obtain

medical aid.

Store in a tightly-closed

container in a cool, dry, well-
Storage ventilated area away from [3]

incompatible substances and

sources of ignition.
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Experimental Protocol: Safe Handling Procedures

» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation exposure.[3]

» Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
chemical safety goggles or a face shield.[3][11]

» Handling: Avoid all personal contact, including inhalation and contact with skin and eyes.[11]
Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after handling.[3]

e Spills: In case of a spill, avoid generating dust.[11] Use dry clean-up procedures such as
sweeping or vacuuming with an explosion-proof machine and place the material into a
suitable, sealed disposal container.[11]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local regulations.[3]

Safe Handling Workflow

Assess Hazards
(Irritant)

A 4
Use Engineering Controls Wear Personal Protective Equipment Emergency Preparedness
(Fume Hood) (Gloves, Goggles, Lab Coat) (First Aid, Spill Kit)

Chemical Handling

Decontamination & Waste Disposal

Click to download full resolution via product page

A logical workflow for the safe handling of chemical reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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